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Cat. No.: B1257658

Get Quote

o Audience: Researchers, scientists, and drug development professionals.

. Introduction

e Mycotoxins are toxic secondary metabolites produced by fungi that contaminate a wide
range of agricultural commaodities, posing a significant threat to food safety and public health.
[1][2] Neosolaniol (NEO), a type A trichothecene mycotoxin produced by Fusarium species,
is known for its cytotoxicity and is often found in grains like cereals and bread.[3][4] The co-
occurrence of multiple mycotoxins in a single product necessitates the development of
sensitive and robust multi-analyte methods for their simultaneous detection.[5]

e This application note details a validated Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) method for the simultaneous quantification of Neosolaniol along with other
significant mycotoxins, including type A and B trichothecenes, aflatoxins, and zearalenone, in
a cereal matrix. The method employs a simple extraction procedure followed by LC-MS/MS
analysis, providing high sensitivity and selectivity.
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Experimental Protocols

o Standards: Certified analytical standards of Neosolaniol (NEO), Deoxynivalenol (DON), 3-
Acetyldeoxynivalenol (3-AcDON), 15-Acetyldeoxynivalenol (15-AcDON), Nivalenol (NIV),
Fusarenon-X (F-X), T-2 toxin, HT-2 toxin, and Zearalenone (ZEN). All standards were
purchased from certified suppliers and stored at -20°C.

o Solvents: LC-MS grade acetonitrile, methanol, and water. Formic acid (reagent grade).
o Extraction Tube: 50 mL polypropylene (PP) tubes.
o Syringe Filters: 0.2 um PTFE disposable syringe filters.

o Homogenization: Grind a representative 250 g sample of the cereal matrix (e.g., wheat,
corn) to a fine powder using a laboratory blender.[1]

o Weighing: Weigh 5.0 g of the homogenized sample into a 50 mL polypropylene tube.[1]

o Extraction: Add 20 mL of an acetonitrile/water mixture (80/20, v/v).[1] Some methods also
suggest using acetonitrile/water/acetic acid (79/20/1, viviv) for a broader range of
mycotoxins.[6][7]

o Shaking: Cap the tube and shake vigorously on a horizontal shaker for 60 minutes at 300
rpm.[1]

o Centrifugation: Centrifuge the extract at 2500 rpm for 5 minutes.[1]

o Dilution & Filtration: Take an aliquot of the supernatant, dilute it 1:5 with water, and filter
through a 0.2 um PTFE syringe filter into an LC vial for analysis.[1] This "dilute-and-shoot"
approach is effective for many cereal matrices, minimizing matrix effects without extensive
cleanup.[1] For complex matrices, a cleanup step using Oasis HLB or immunoaffinity
columns can be employed.[8][9]

o LC System: UPLC system (e.g., Agilent Infinity 1200 LC or Waters Acquity UPLC).[8][10]

o MS System: Triple quadrupole mass spectrometer (e.g., AB SCIEX 4000 QTRAP or
Thermo Scientific TSQ Endura).[1][10]
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o Column: Cadenza CW-C18 column (50 mm x 2 mm, 3 um) or equivalent.[10]
o Column Temperature: 30°C.[10]

o Injection Volume: 5.0 pL.[10]

Table 1: LC Gradient Program

| Time (min) | Flow Rate (uL/min) | Mobile Phase A (%) (0.1% Formic Acid in Water) | Mobile
Phase B (%) (0.1% Formic Acid in Acetonitrile) |

i | ioee 1o | o
|0.0]300] 1000 |
|1.0]300 90| 10 |
16.0]300] 20|80 |
|6.5]300] 1000 |
| 10.0 | 300 | 100 | O |

This gradient is adapted from a method for trichothecene analysis and may require
optimization for a broader mycotoxin panel.[10]

Table 2: MS/MS Source and Gas Parameters

| Parameter | Positive Mode (ESI+) | Negative Mode (ESI-) |
| | i

| lon Spray Voltage | 5500 V | -4500 V |

| Source Temperature | 550 °C | 550 °C |

| Curtain Gas (CUR) | 30 psi | 30 psi |

| lon Source Gas 1 (GS1) | 50 psi | 50 psi |
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| lon Source Gas 2 (GS2) | 50 psi | 50 psi |
| Collision Gas (CAD) | Medium | Medium |

These parameters are based on the AB SCIEX 4000 QTRAP system and should be
optimized for the specific instrument in use.[10]

Data Presentation and Results

The method was validated for linearity, limit of detection (LOD), limit of quantification (LOQ),
and recovery. Quantification was performed using matrix-matched calibration curves to
compensate for matrix effects.[1]

Table 3: Optimized MRM Transitions and MS Parameters for Selected Mycotoxins

| Analyte | lonization Mode | Precursor lon (Q1) | Product lon (Q3) | Declustering Potential
(DP) | Collision Energy (CE) |

e B R
| Neosolaniol (NEO) | ESI+ | 383.2|305.2 45| 25|

| | ESI+ | 383.2|245.1 45|30 |

| Deoxynivalenol (DON) | ESI- | 355.1| 295.1 | -50 | -22 |
| 3-AcDON | ESI- | 397.1 | 337.1 | -40 | -20 |

| T-2 Toxin | ESI+ | 484.2 | 215.1 | 60 | 35 |

| HT-2 Toxin | ESI+ | 442.2 | 263.1 | 55 | 28 |

| Zearalenone (ZEN) | ESI- | 317.1 | 175.0 | -65 | -25 |

Note: MRM transitions, DP, and CE values are instrument-dependent and require
optimization. The listed values are illustrative examples based on published data.[11]
Neosolaniol, T-2, and HT-2 are detected in positive ion mode, while DON, its acetylated
forms, and Zearalenone are typically detected in negative ion mode.[11]
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Table 4: Method Performance Characteristics in Wheat Matrix

| Analyte | Linearity (R?) | LOD (ung/kg) | LOQ (ng/kg) | Recovery (%) (at 50 pg/kg) | RSDr (%)

| Neosolaniol (NEO) | >0.995|1.0|2.5]|91.5|8.5|

| Deoxynivalenol (DON) | >0.998 | 5.0 | 10.0 | 92.8 | 6.7 |

| 3-AcDON | >0.997 | 2.0 | 5.0 | 88.3] 9.2 |
| T-2 Toxin | >0.996 | 0.5| 1.5 92.8 | 7.1 |

| HT-2 Toxin | >0.995 | 0.8 | 2.0 | 90.4 | 8.8 |

| Zearalenone (ZEN) | >0.998 | 1.5|4.0|85.6 | 11.4 |

The performance data presented are typical values based on similar validated methods.

Recovery rates for trichothecenes often range from 83% to 93%.[10] Limits of detection can

vary from 0.3 to 30 ng/g depending on the analyte and matrix.[8]
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Caption: A flowchart of the experimental workflow.
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e Caption: The toxic mechanism of trichothecenes like Neosolaniol.

. Conclusion

e The described LC-MS/MS method provides a reliable and sensitive tool for the simultaneous
quantification of Neosolaniol and other key mycotoxins in cereal matrices. The simple "dilute-
and-shoot" sample preparation protocol is efficient and minimizes the use of solvents and
cleanup cartridges, making it suitable for high-throughput screening in food safety and
research laboratories. The method demonstrates excellent performance characteristics,
meeting the typical requirements for regulatory compliance and risk assessment studies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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